1-((1-(1-((5-chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one

• IUPAC Name: 1-[[1-[1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C14H16ClN5O3S2/c15-12-3-4-14(24-12)25(22,23)19-8-11(9-19)20-7-10(16-17-20)6-18-5-1-2-13(18)21/h3-4,7,11H,1-2,5-6,8-9H2
• InChI Key: KPDMBYWZLCCSQB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CN(N=N2)C3CN(C3)S(=O)(=O)C4=CC=C(S4)Cl
• Molecular Formula: C14H16ClN5O3S2
• Molecular Weight: 401.9 g/mol

Description

1-((1-(1-((5-chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C14H16ClN5O3S2 and its molecular weight is 401.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

This compound is involved in the synthesis of various heterocyclic compounds, demonstrating significant biological activities, such as antimicrobial and antitumor properties. For instance, the synthesis of thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives has shown potent antitumor and antibacterial agents (Hafez, H., Alsalamah, S. A., & El-Gazzar, A. R. B. A., 2017). These derivatives, through a series of synthetic steps, exhibit high activity against various cancer cell lines and bacterial strains, highlighting the compound's utility in developing new therapeutic agents.

Synthesis of Sulfone Derivatives

Another area of application involves the synthesis of novel sulfone derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety, which displayed good antifungal activities and insecticidal activity (Xu, F., et al., 2017). This showcases the compound's potential in agricultural applications, particularly in controlling fungal diseases and pests that affect crops.

Antidepressant and Nootropic Agents

Furthermore, derivatives synthesized from the base compound have been explored for their antidepressant and nootropic activities. A study demonstrated that certain Schiff's bases and azetidinones derived from the compound exhibited promising antidepressant and cognitive-enhancing effects (Thomas, A. B., et al., 2016). This opens avenues for the development of new treatments for mood disorders and cognitive impairments.

Organic Synthesis Applications

The compound also plays a crucial role in organic synthesis, serving as a precursor or intermediate for the construction of complex molecules. For example, the synthesis of sulfonyl azides, which are pivotal reagents in various organic transformations, has been reported to utilize related sulfonyl compounds efficiently (Widyan, K., 2021). These methodologies are essential for the development of new synthetic routes and the construction of molecules with potential therapeutic applications.